N-(3,5-dimethoxyphenyl)-3-(3-methylpiperidin-1-yl)propanamide

• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol
• IUPAC Name: N-(3,5-dimethoxyphenyl)-3-(3-methylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C17H26N2O3/c1-13-5-4-7-19(12-13)8-6-17(20)18-14-9-15(21-2)11-16(10-14)22-3/h9-11,13H,4-8,12H2,1-3H3,(H,18,20)
• InChI Key: GSMPCDLJHZYTQE-UHFFFAOYSA-N
• SMILES: CC1CCCN(C1)CCC(=O)NC2=CC(=CC(=C2)OC)OC

Description

N-(3,5-dimethoxyphenyl)-3-(3-methylpiperidin-1-yl)propanamide, also known as 3,5-Dimethoxy-4-(3-methylpiperidin-1-yl)benzamide (DMMDA-2), is a psychoactive drug that belongs to the phenethylamine and amphetamine chemical classes. It is a designer drug that is structurally similar to other psychoactive substances such as MDMA and MDA.

Mechanism of Action

DMMDA-2 acts as a partial agonist on the 5-HT2A receptor, which leads to the activation of intracellular signaling pathways. This activation results in the modulation of neuronal activity and synaptic plasticity, which can affect mood, cognition, and perception. DMMDA-2 also has affinity for other receptors such as the dopamine D2 receptor and the adrenergic α1 receptor, although its activity on these receptors is weaker than on the 5-HT2A receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DMMDA-2 are not fully understood, although it is believed to affect the release and reuptake of neurotransmitters such as serotonin, dopamine, and norepinephrine. It has been found to induce changes in brain activity and connectivity, which can result in altered mood, perception, and cognition. DMMDA-2 has also been reported to have cardiovascular effects such as increased blood pressure and heart rate, although the clinical significance of these effects is unclear.

Advantages and Limitations for Lab Experiments

DMMDA-2 has several advantages for lab experiments, including its high potency and selectivity for the 5-HT2A receptor, which makes it a useful tool for investigating the role of this receptor in various physiological and pathological conditions. However, its psychoactive effects and potential for abuse limit its use in animal studies and human trials. Additionally, its legal status as a controlled substance in many countries makes it difficult to obtain and use for research purposes.

Future Directions

Despite the limitations and challenges associated with DMMDA-2, there are several future directions for research on this compound. One area of interest is the development of more selective and potent 5-HT2A receptor agonists that can be used to study the role of this receptor in various neurological and psychiatric disorders. Another area of research is the investigation of the long-term effects of DMMDA-2 on brain function and behavior, particularly in relation to its potential therapeutic applications. Additionally, further studies are needed to elucidate the biochemical and physiological effects of DMMDA-2 and its potential interactions with other neurotransmitter systems.

Synthesis Methods

The synthesis of DMMDA-2 involves the reaction between 3,5-dimethoxyphenylacetic acid and 3-methylpiperidine in the presence of thionyl chloride and N,N-dimethylformamide. The reaction results in the formation of DMMDA-2 as a white solid. The purity of the compound can be improved through recrystallization or chromatography.

Scientific Research Applications

DMMDA-2 has been used in various scientific research studies, particularly in the field of neuroscience. It has been found to have agonistic activity on the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. DMMDA-2 has been used to study the effects of 5-HT2A receptor activation on neuronal activity and synaptic plasticity. It has also been used in studies investigating the role of the 5-HT2A receptor in the pathophysiology of psychiatric disorders such as depression, anxiety, and schizophrenia.